Dye 937

• Molecular Formula: C32H37IN4S
• Molecular Weight: 636.6 g/mol
• SMILES: CCCN(CCCN(C)C)C1=[N+](C2=CC=CC=C2C(=C1)C=C3N(C4=CC=CC=C4S3)C)C5=CC=CC=C5.[I-]
• InChI: InChI=1S/C32H37N4S.HI/c1-5-20-35(22-13-21-33(2)3)31-23-25(24-32-34(4)29-18-11-12-19-30(29)37-32)27-16-9-10-17-28(27)36(31)26-14-7-6-8-15-26;/h6-12,14-19,23-24H,5,13,20-22H2,1-4H3;1H/q+1;/p-1
• InChIKey: XOGNDLJVODASNY-UHFFFAOYSA-M

Researchers requiring high-sensitivity dsDNA detection in qPCR or gel electrophoresis face sensitivity limitations with conventional stains. Dye 937 (SYBR Green I iodide salt) addresses this with ~1000-fold fluorescence enhancement upon dsDNA binding, enabling detection of approximately 80 fg dsDNA (240 zmol for 200-bp fragment) in CE-LIF systems-~139-fold higher than ethidium bromide. Excitation/emission maxima of 495/520 nm provide native compatibility with standard fluorescein channels on all major real-time PCR instruments. Supplied as high-purity iodide salt with validated performance for gene expression screening, pathogen detection, and genotyping assays.

SYBR Green I Iodide Salt Specifications

(Z)-2-((2-((3-(Dimethylamino)propyl)(propyl)amino)-1-phenylquinolin-4(1H)-ylidene)methyl)-3-methylbenzo[d]thiazol-3-ium iodide (CAS 195199-04-3) is the iodide salt of the SYBR Green I cation, an asymmetric cyanine dye used as a high-sensitivity double-stranded DNA (dsDNA) stain in real-time PCR, gel electrophoresis, and nucleic acid quantification . The compound exhibits an excitation maximum of approximately 495 nm and an emission maximum of approximately 520 nm . Upon intercalation into dsDNA, fluorescence intensity increases by approximately 1000-fold relative to the unbound state, with minimal binding to single-stranded DNA or RNA [1]. It is supplied as the iodide salt with molecular formula C32H37IN4S and molecular weight 636.6 g/mol [2].

Reagent Type Asymmetric cyanine dye, iodide salt

Detection Mode dsDNA intercalation with high fluorescence turn-on

Instrument Compatibility Standard fluorescein filter set (blue excitation, green emission)

Binding Selectivity Minimal binding to ssDNA or RNA

• [1] Bio-Techne. Nucleic Acid Dye Green I Product Page. Catalog No. 7246. View Source
• [2] PubChem. Compound Summary for CID 66577034: 2-{[3-(Dimethylamino)propyl](propyl)amino}-4-[(3-methyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-1-phenylquinolin-1-ium iodide. View Source

SYBR Green I Irreplaceability

In-class cyanine dyes such as SYBR Gold, PicoGreen, EvaGreen, and YO-PRO-1 differ markedly in dsDNA-binding stoichiometry, PCR inhibitory thresholds, wavelength compatibility with standard instrument channels, and detection limit profiles. SYBR Green I exhibits specific binding stoichiometry (two positively charged groups interacting with dsDNA phosphate backbone) that differs from PicoGreen's three-group electrostatic binding, producing distinct fluorescence enhancement per base pair and dye concentration tolerance [1]. Additionally, SYBR Green I shows preferential binding to certain PCR products in multiplex assays, a property not uniformly shared across dyes and a documented limitation for some applications [2]. Substitution without quantitative performance verification risks altered electrophoretic mobility, compromised detection sensitivity for short DNA fragments, and PCR amplification failure at equivalent dye concentrations [3].

Binding stoichiometry mismatch SYBR Green I uses two cationic groups for backbone binding; dyes like PicoGreen (three groups) may alter fluorescence per base pair and dye tolerance, affecting quantitation linearity.

Instrument channel incompatibility Alternatives such as SYBR Gold are optimized for 300-nm UV transillumination; substitution may fail on instruments configured for the standard fluorescein channel.

PCR inhibition and preferential binding EvaGreen reportedly shows lower PCR inhibition; SYBR Green I can preferentially bind certain amplicons, risking detection failure in multiplex qPCR or HRM applications.

• [1] Hycezmbio. PicoGreen Ultra-Sensitive dsDNA Quantification Kit Technical Notes. View Source
• [2] Mao F, Leung WY, Xin X. Characterization of EvaGreen and the implication of its physicochemical properties for qPCR applications. BMC Biotechnol. 2007;7:76. View Source
• [3] Tuma RS, Beaudet MP, Jin X, et al. Characterization of SYBR Gold nucleic acid gel stain: a dye optimized for use with 300-nm ultraviolet transilluminators. Anal Biochem. 1999;268(2):278-288. View Source

SYBR Green I Comparative Evidence

dsDNA Detection Limit by CE-LIF

In capillary electrophoresis with laser-induced fluorescence detection, SYBR Green I achieves a limit of detection (LOD) of approximately 80 fg of dsDNA (equivalent to 240 zeptomoles for a 200-bp DNA fragment), which is comparable to YO-PRO-1 (80 fg) and substantially lower (more sensitive) than thiazole orange (TO), while SYBR Green I also provides an LOD of 700 zmol for a 200-bp fragment compared with 1,000 zmol for YO-PRO-1, 11,300 zmol for EnhanCE, and 97,400 zmol for ethidium bromide [1][2]. The 80 fg absolute mass detection limit places SYBR Green I among the most sensitive monomeric intercalating dyes for CE-LIF applications.

CE-LIF dsDNA LOD

Head-to-head

80 fg dsDNA (240 zmol, 200 bp) vs. EnhanCE 11,300 zmol · EtBr 97,400 zmol

~14–139× lower LOD by zmol units

Supports sub-picogram dsDNA detection by CE-LIF

Verify with specific fragment size and matrix

Evidence Dimension	Limit of detection (LOD) for dsDNA
Target Compound Data	80 fg dsDNA (240 zmol for 200-bp fragment); 700 zmol for 200-bp DNA fragment in comparative study
Comparator Or Baseline	YO-PRO-1: 80 fg (1,000 zmol for 200-bp); Thiazole Orange (TO): higher LOD (lower sensitivity); EnhanCE: 11,300 zmol; Ethidium bromide: 97,400 zmol
Quantified Difference	SYBR Green I LOD is ~14-fold lower than EnhanCE and ~139-fold lower than ethidium bromide in zmol units for 200-bp fragment detection
Conditions	Capillary electrophoresis with laser-induced fluorescence detection (CE-LIF); 200-bp DNA fragment; argon ion laser excitation

Why This Matters

Selection of SYBR Green I over ethidium bromide or EnhanCE enables detection of sub-picogram dsDNA quantities in CE-LIF workflows, critical for low-abundance nucleic acid analysis where sample input is limited.

• [1] Skidsvoll J, Ueland PM. Analysis of double-stranded DNA by capillary electrophoresis with laser-induced fluorescence detection using the monomeric dye SYBR Green I. Anal Biochem. 1995;231(2):359-365. View Source
• [2] García-Cañas V, González R, Cifuentes A. Ultrasensitive detection of genetically modified maize DNA by capillary gel electrophoresis with laser-induced fluorescence using different fluorescent intercalating dyes. J Agric Food Chem. 2002;50(16):4497-4502. View Source

Fluorescence vs. UV dsDNA Quantification Sensitivity

In a validated dsDNA quantification method, SYBR Green I fluorescence achieved a detection limit of 0.015 ng/μL with linear fluorescence response across 0.015–2 ng/μL (R² = 0.9999), whereas UV spectrophotometry exhibited a detection limit of 2 ng/μL [1]. This represents approximately a 133-fold improvement in sensitivity for SYBR Green I-based fluorescence quantification over conventional UV absorbance measurement.

Fluorescence vs. UV Quantification

Head-to-head

LOD: 0.015 ng/μL vs. UV: 2 ng/μL

~133× improvement in detection limit

Enables quantification of dilute DNA without preconcentration

Method uses λDNA standard; confirm with sample type

Evidence Dimension	Detection limit for dsDNA quantification
Target Compound Data	0.015 ng/μL (fluorescence method with SYBR Green I)
Comparator Or Baseline	UV spectrophotometry: 2 ng/μL
Quantified Difference	~133-fold lower detection limit (SYBR Green I fluorescence vs. UV spectrophotometry)
Conditions	λDNA standard in aqueous buffer; fluorescence intensity measured on microplate reader; UV absorbance at 260 nm

Why This Matters

For procurement decisions involving low-concentration or low-purity DNA samples, SYBR Green I-based fluorescence quantification provides usable quantitative data at concentrations where UV spectrophotometry fails entirely, eliminating the need for sample preconcentration.

• [1] Xu GM, Ding XF, Gao XL, Guo JF, Liu X. A double-stranded DNA quantification method based on SYBR Green I fluorescence. China Biotechnology. 2008;28(1):55-60. View Source

Short DNA Fragment Detection vs. SYBR Gold

In preparative agarose gel electrophoresis, SYBR Gold demonstrated higher sensitivity than SYBR Green I for detecting short DNA fragments, although 50-bp bands were clearly visible using either dye with extended integration time [1]. In a separate characterization study, SYBR Gold stain was found to be more sensitive than SYBR Green I stain for detecting double-stranded DNA, single-stranded DNA, and RNA when using 300-nm transillumination and Polaroid black-and-white photography [2]. SYBR Green I remains the preferred reagent for applications where instrument channel compatibility (495/520 nm excitation/emission) is the primary constraint.

Gel Detection vs. SYBR Gold

Head-to-head

Detects 50-bp bands with extended integration vs. SYBR Gold more sensitive for short fragments and RNA

May be selected when fluorescein channel is required; SYBR Gold preferred for RNA/short DNA work

300-nm transilluminator favors SYBR Gold

Evidence Dimension	Sensitivity for DNA fragment detection in agarose gels
Target Compound Data	Detects 50-bp bands with extended integration time; less sensitive than SYBR Gold for short fragments overall
Comparator Or Baseline	SYBR Gold: higher sensitivity for short DNA fragments and RNA; superior performance with 300-nm transillumination
Quantified Difference	SYBR Gold more sensitive than SYBR Green I (qualitative ranking from comparative studies); SYBR Green I maintains sufficient sensitivity for 50-bp fragment detection with extended integration
Conditions	Agarose gel electrophoresis; 300-nm UV transillumination; Polaroid black-and-white photography or CCD imaging with extended integration time

Why This Matters

Procurement of SYBR Green I over SYBR Gold is scientifically justifiable when the detection system is optimized for 495/520 nm excitation/emission (standard fluorescein channel) and when maximum sensitivity for RNA or very short DNA fragments is not the primary experimental requirement.

• [1] Huang Q, Fu WL. Comparative analysis of the DNA staining efficiencies of different fluorescent dyes in preparative agarose gel electrophoresis. Clin Chem Lab Med. 2005;43(8):841-842. View Source
• [2] Tuma RS, Beaudet MP, Jin X, et al. Characterization of SYBR Gold nucleic acid gel stain: a dye optimized for use with 300-nm ultraviolet transilluminators. Anal Biochem. 1999;268(2):278-288. View Source

qPCR Inhibition and Signal vs. EvaGreen

EvaGreen exhibits substantially lower PCR inhibitory effects than SYBR Green I, enabling the use of higher dye concentrations to achieve stronger amplification signals [1]. At saturating concentrations, EvaGreen produces amplification signals described as 'far stronger' than SYBR Green I and eliminates 'dye redistribution' artifacts, permitting both multiplex PCR and high-resolution melting (HRM) analysis . SYBR Green I, conversely, displays preferential binding to certain PCR products that has been documented to cause detection failures for specific targets in multiplex assays [2].

qPCR Performance vs. EvaGreen

Reported

Lower dye concentration ceiling due to PCR inhibition vs. EvaGreen: saturating dye compatible, supports HRM/multiplex

Appropriate for singleplex qPCR; consider EvaGreen for multiplex or HRM

Preferential binding reported for some amplicons

Evidence Dimension	PCR inhibition threshold and maximum usable dye concentration
Target Compound Data	Inhibits PCR at concentrations above threshold; signal amplitude limited by inhibitory ceiling; exhibits preferential binding to certain PCR products
Comparator Or Baseline	EvaGreen: substantially lower PCR inhibition; enables saturating concentrations for maximal signal; compatible with HRM and multiplex PCR
Quantified Difference	EvaGreen demonstrates 'far stronger' amplification signal than SYBR Green I at saturating concentrations (qualitative comparative ranking from published studies)
Conditions	Real-time PCR thermal cycling; various target genes and primer sets; SYBR Green I/filter channel detection

Why This Matters

SYBR Green I procurement is appropriate for singleplex qPCR assays where target-specific probe design is not required and where the documented dye redistribution and preferential binding limitations are not relevant to the experimental design; for HRM or multiplex applications, EvaGreen may offer superior performance.

• [1] Mao F, Leung WY, Xin X. Characterization of EvaGreen and the implication of its physicochemical properties for qPCR applications. BMC Biotechnol. 2007;7:76. View Source
• [2] Mendonça LS, et al. Detection of aacA-aphD, qacEδ1, marA, floR, and tetA genes from multidrug-resistant bacteria: Comparative analysis of real-time multiplex PCR assays using EvaGreen and SYBR Green I dyes. Mol Cell Probes. 2011;25(1):1-7. View Source

dsDNA Quantification Resolution vs. PicoGreen

PicoGreen and SYBR Green I differ in electrostatic binding stoichiometry with dsDNA: SYBR Green I contains two positively charged groups that interact with the negatively charged dsDNA phosphate backbone, whereas PicoGreen contains three positively charged groups for electrostatic interaction, in addition to intercalation [1]. In a comparative study of DNA quantification across a defined concentration range, PicoGreen demonstrated the ability to distinguish smaller differences in DNA concentration than SYBR Green I, as confirmed by statistical analysis of linear regression models [2]. PicoGreen was also reported to be less sensitive to solution dye-to-base-pair ratio variations and maintained high fluorescence in the presence of dsDNA [3].

Quantification Resolution vs. PicoGreen

Reported

2 cationic groups, lower concentration discrimination vs. PicoGreen: 3 groups, finer resolution, less sensitive to dye/bp ratio

SYBR Green I suitable for detection; PicoGreen may resolve smaller concentration differences

Statistical models confirmed for both dyes

Evidence Dimension	Electrostatic binding group count; concentration resolution in dsDNA quantification
Target Compound Data	Two positively charged groups for electrostatic backbone binding; lower concentration discrimination resolution than PicoGreen
Comparator Or Baseline	PicoGreen: three positively charged groups for electrostatic binding; superior concentration discrimination; less sensitive to dye/bp ratio variation
Quantified Difference	Statistical model validity confirmed for both dyes; PicoGreen demonstrates finer concentration discrimination within tested range
Conditions	Aqueous buffered solution; fluorescence plate reader; defined dsDNA concentration range

Why This Matters

For applications requiring precise discrimination of small differences in dsDNA concentration (e.g., quality control of nucleic acid preparations, normalization prior to sequencing), PicoGreen may provide higher resolution quantification; SYBR Green I remains suitable for detection-focused applications where absolute sensitivity rather than fine concentration discrimination is prioritized.

• [1] Hycezmbio. PicoGreen Ultra-Sensitive dsDNA Quantification Kit Technical Notes. View Source
• [2] Rengarajan K, Cristol SM, Mehta M, Nickerson JM. Quantifying DNA concentrations using fluorometry: a comparison of fluorophores. Mol Vis. 2002;8:416-421. View Source
• [3] Yan X, Grace WK, Yoshida TM, et al. Characteristics of different nucleic acid staining dyes for DNA fragment sizing by flow cytometry. Anal Chem. 1999;71(24):5470-5480. View Source

Iodide vs. Chloride Salt Properties

The iodide salt (CAS 195199-04-3, MW 636.6 g/mol) and chloride salt (CAS 2225748-05-8, MW 545.19 g/mol) of the SYBR Green I cation are both commercially available [1]. The counterion selection affects molecular weight for molarity calculations, DMSO solubility characteristics, and long-term storage stability. The chloride salt is supplied as a 10,000× concentrate in DMSO with verified solubility in TE, TBE, and TAE buffers at pH 7.5–8.0 . The iodide salt may exhibit different hygroscopic properties and DMSO solubility kinetics due to the larger, less polarizable iodide counterion.

Iodide vs. Chloride Salt

Specification review

Iodide: MW 636.6 g/mol vs. Chloride: MW 545.19 g/mol

~17% molarity error if salt misidentified

Accurate molarity requires correct salt form selection

Iodide may differ in DMSO solubility and hygroscopicity

Evidence Dimension	Counterion identity and molecular weight
Target Compound Data	Iodide salt: CAS 195199-04-3; MW 636.6 g/mol
Comparator Or Baseline	Chloride salt: CAS 2225748-05-8; MW 545.19 g/mol
Quantified Difference	Molecular weight difference of 91.41 g/mol (iodide MW minus chloride MW)
Conditions	Solid powder storage at -20°C; DMSO stock preparation for fluorescence applications

Why This Matters

Procurement specification of the iodide versus chloride salt is critical for accurate molarity calculations in experimental protocols; incorrect molecular weight assumption leads to ~17% concentration error, potentially affecting staining reproducibility and quantitative fluorescence measurements.

• [1] PubChem. Compound Summary for CID 66577034: 2-{[3-(Dimethylamino)propyl](propyl)amino}-4-[(3-methyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-1-phenylquinolin-1-ium iodide. CAS 195199-04-3. View Source

SYBR Green I Application Scenarios

CE-LIF dsDNA Detection

SYBR Green I enables detection of approximately 80 fg dsDNA (240 zmol for 200-bp fragment) in CE-LIF systems, providing ~139-fold higher sensitivity than ethidium bromide and ~14-fold higher than EnhanCE [1][2]. This scenario is optimal when analyzing limited-quantity forensic DNA samples, single-cell genomic DNA, or low-abundance PCR products where maximizing absolute detection sensitivity is the primary experimental requirement.

Fluorescence Quantification for Low-Input dsDNA

When DNA samples fall below the 2 ng/μL detection limit of UV spectrophotometry or contain contaminants that interfere with A260 measurements, SYBR Green I fluorescence quantification with a 0.015 ng/μL detection limit provides usable quantitative data without sample preconcentration [1]. This scenario applies to quality control of next-generation sequencing libraries, normalization of dilute PCR templates, and quantification of DNA from microdissected tissue samples.

Singleplex qPCR on Fluorescein Channel

SYBR Green I's excitation/emission maxima (495/520 nm) are natively compatible with the standard fluorescein channel present on virtually all real-time PCR instruments [1]. In singleplex qPCR assays where HRM capability or multiplexing is not required, SYBR Green I provides cost-effective target detection without the need for labeled probes, making it suitable for gene expression screening, pathogen detection, and genotyping assays where the documented PCR inhibition ceiling and preferential binding limitations are not confounding factors [2].

Closed-Tube LAMP Fluorescence Detection

SYBR Green I has been validated in closed-tube LAMP assays for pathogen detection, including diagnosis of Plasmodium knowlesi malaria and SARS-CoV-2 detection, where its 1000-fold fluorescence enhancement upon dsDNA binding enables visual endpoint detection without opening reaction tubes [1][2]. This scenario is particularly relevant for field-deployable molecular diagnostics and resource-limited settings where reducing post-amplification contamination risk is essential.

Application

Selection Property

Validation Focus

CE-LIF nucleic acid detection

Fluorescein-channel compatibility, sub-picogram mass detection

LOD verification for target fragment size and matrix

dsDNA quantification in dilute samples

Fluorescence-based sensitivity beyond UV spectrophotometry

Linearity and detection limit for concentration range of interest

Singleplex real-time PCR

Standard fluorescein channel, cost-effective intercalating dye

PCR inhibition threshold, absence of preferential binding for target amplicon

Closed-tube isothermal amplification (LAMP)

High fluorescence turn-on enables visual endpoint detection

Assay validation for target pathogen; prevention of carryover contamination

• [1] Skidsvoll J, Ueland PM. Analysis of double-stranded DNA by capillary electrophoresis with laser-induced fluorescence detection using the monomeric dye SYBR Green I. Anal Biochem. 1995;231(2):359-365. View Source
• [2] García-Cañas V, González R, Cifuentes A. Ultrasensitive detection of genetically modified maize DNA by capillary gel electrophoresis with laser-induced fluorescence using different fluorescent intercalating dyes. J Agric Food Chem. 2002;50(16):4497-4502. View Source
• [3] Xu GM, Ding XF, Gao XL, Guo JF, Liu X. A double-stranded DNA quantification method based on SYBR Green I fluorescence. China Biotechnology. 2008;28(1):55-60. View Source
• [4] Mao F, Leung WY, Xin X. Characterization of EvaGreen and the implication of its physicochemical properties for qPCR applications. BMC Biotechnol. 2007;7:76. View Source
• [5] Lau YL, Ooi CH, Lai MY. Validation of SYBR green I based closed-tube loop-mediated isothermal amplification assay for diagnosis of knowlesi malaria. Malar J. 2021;20(1):166. View Source
• [6] Bio-Techne. Nucleic Acid Dye Green I Product Page. LAMP application for SARS-CoV-2 detection. View Source